Cas no 14227-87-3 (2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride)
2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl chloride is a key glycosyl donor widely used in carbohydrate chemistry for the synthesis of oligosaccharides and glycoconjugates. The acetyl protecting groups enhance stability and facilitate selective glycosylation reactions. Its α-configuration and reactive chloride leaving group make it particularly effective for stereocontrolled glycosidic bond formation under mild conditions. This compound is commonly employed in Koenigs-Knorr and related glycosylation methodologies. It serves as a versatile intermediate in the preparation of complex glycostructures for biochemical and pharmaceutical research. High purity and consistent reactivity ensure reliable performance in synthetic applications. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
14227-87-3 structure
Product Name:2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride
CAS No:14227-87-3
MF:C14H19ClO9
MW:366.748264551163
CID:120250
PubChem ID:9976196
Update Time:2025-06-12
2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl Chloride
- 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL CHLORIDE
- 2,3,4,6-Tetra-O-acet
- 2,3,4,6-TETRA-O-ACETYL-Α-D-GALACTOPYRANOSYL CHLORIDE,WHITE SOLID
- a-D-Galactopyranosyl chloride,2,3,4,6-tetraacetate
- [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-(2-methylsulfonylsulfanylethylcarbamoylamino)oxan-2-yl]methyl acetate
- Acetchlor-alpha-D-galactose
- ACETOCHLORO-ALPHA-D-GALACTOSE
- alpha-D-Galactopyranosyl chloride tetraacetate
- α-D-Galactopyranosyl Chloride, 2,3,4,6-Tetraacetate
- 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl chloride
- 1-CHLORO-2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSE
- 14227-87-3
- [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-chlorooxan-2-yl]methyl acetate
- (2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-chlorotetrahydro-2H-pyran-3,4,5-triyl triacetate
- SCHEMBL7153026
- J-007631
- I+/--D-Galactopyranosyl chloride, tetraacetate
- MFCD00190700
- 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride
-
- Inchi: 1S/C14H19ClO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5H2,1-4H3/t10-,11+,12+,13-,14+/m1/s1
- InChI Key: BYWPSIUIJNAJDV-HTOAHKCRSA-N
- SMILES: Cl[C@@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 366.07200
- Monoisotopic Mass: 366.0717599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 114Ų
Experimental Properties
- PSA: 114.43000
- LogP: 0.30830
2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T279565-2.5g |
2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride |
14227-87-3 | 2.5g |
$ 201.00 | 2023-09-06 | ||
| TRC | T279565-25g |
2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride |
14227-87-3 | 25g |
$ 1608.00 | 2023-09-06 |
2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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